N-(4-isopropylphenyl)-1-quinoxalin-2-ylpiperidine-4-carboxamide

• IUPAC Name: N-(4-propan-2-ylphenyl)-1-quinoxalin-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H26N4O/c1-16(2)17-7-9-19(10-8-17)25-23(28)18-11-13-27(14-12-18)22-15-24-20-5-3-4-6-21(20)26-22/h3-10,15-16,18H,11-14H2,1-2H3,(H,25,28)
• InChI Key: VIOINWNPZHKOQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2CCN(CC2)C3=NC4=CC=CC=C4N=C3
• Molecular Formula: C23H26N4O
• Molecular Weight: 374.5 g/mol

Description

“N-(4-isopropylphenyl)-1-quinoxalin-2-ylpiperidine-4-carboxamide” is a complex organic compound. It contains several functional groups including an isopropylphenyl group, a quinoxalinyl group, and a piperidine carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atom. The exact structure would depend on the specific synthetic route used and the reaction conditions.

Chemical Reactions Analysis

As a complex organic molecule, “N-(4-isopropylphenyl)-1-quinoxalin-2-ylpiperidine-4-carboxamide” could potentially undergo a variety of chemical reactions. The specific reactions would depend on the functional groups present and the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could focus on synthesizing this compound and studying its physical, chemical, and biological properties. This could potentially lead to the development of new drugs or materials.